N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C22H20N2O2S/c25-21(13-16-10-12-27-15-16)23-19-8-9-20-18(14-19)7-4-11-24(20)22(26)17-5-2-1-3-6-17/h1-3,5-6,8-10,12,14-15H,4,7,11,13H2,(H,23,25)
• InChI Key: ADDJYNQANLKXLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)CC3=CSC=C3)N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-3-yl)acetamide, also known as BTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential for medicinal applications. BTAA is a heterocyclic compound that contains a quinoline and thiophene ring, making it a unique molecule with diverse properties. In

Scientific Research Applications

Anticancer Applications

The tetrahydroisoquinoline moiety, closely related to the chemical structure , is found in biologically active molecules with antitumor and antimicrobial activities. Research has shown that derivatives of tetrahydroisoquinoline exhibit potent cytotoxicity against breast cancer cell lines, suggesting their potential as anticancer agents (Redda, Gangapuram, & Ardley, 2010).

Antimicrobial and Antifungal Applications

Compounds containing thiophene and related structures have demonstrated antimicrobial and antifungal activities. A study involving novel triazole compounds containing a thioamide group showed significant antifungal and plant growth regulating activities, indicating the versatility of these compounds in biological applications (Li Fa-qian et al., 2005).

Chemical Synthesis and Novel Compound Development

Research on tetrahydroquinoline derivatives has led to the development of novel chemical structures, such as the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives. These compounds represent a new type of heterocyclic system with potential for further exploration in chemical and biological contexts (Szakonyi, Fülöp, Tourwé, & de Kimpe, 2002).

Antibacterial Agents

The synthesis of N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives has highlighted the antibacterial potential of these compounds. In vitro studies against Gram-positive and Gram-negative bacteria revealed a broad spectrum of activity, underscoring the importance of these compounds in developing new antibacterial agents (Bhoi, Borad, Parmar, & Patel, 2015).